Cas no 87844-46-0 (1H-Pyrazole, 1-hydroxy-4-iodo-)

1H-Pyrazole, 1-hydroxy-4-iodo-, is a halogenated pyrazole derivative characterized by the presence of both hydroxyl and iodo functional groups at the 1- and 4-positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules and heterocyclic compounds. The iodine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling efficient derivatization. The hydroxyl group further expands its reactivity, allowing for additional functionalization or coordination in metal complex formation. Its well-defined structure and reactivity make it valuable for applications in medicinal chemistry, materials science, and catalysis.
1H-Pyrazole, 1-hydroxy-4-iodo- structure
87844-46-0 structure
Product Name:1H-Pyrazole, 1-hydroxy-4-iodo-
CAS No:87844-46-0
MF:C3H3IN2O
MW:209.973192453384
CID:651662
PubChem ID:13391250
Update Time:2025-05-27

1H-Pyrazole, 1-hydroxy-4-iodo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 1-hydroxy-4-iodo-
    • 1-hydroxy-4-iodopyrazole
    • 1-Hydroxy-4-iodo-1H-pyrazole (ACI)
    • BS-45502
    • 4-Iodo-1H-pyrazol-1-ol
    • E84932
    • SCHEMBL5645868
    • SEJBISGBNFHBFD-UHFFFAOYSA-N
    • 87844-46-0
    • 4-IODOPYRAZOL-1-OL
    • DTXSID60539129
    • Inchi： 1S/C3H3IN2O/c4-3-1-5-6(7)2-3/h1-2,7H
    • InChI Key： SEJBISGBNFHBFD-UHFFFAOYSA-N
    • SMILES： IC1=CN(O)N=C1

Computed Properties

  • Exact Mass: 209.92901g/mol
  • Monoisotopic Mass: 209.92901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 70
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 38Ų

1H-Pyrazole, 1-hydroxy-4-iodo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1214920-1g
4-Iodo-1H-pyrazol-1-ol
 87844-46-0 95%
1g
 $600 2024-06-03
Ambeed
A1001752-100mg
4-Iodo-1H-pyrazol-1-ol
 87844-46-0 97%
100mg
 $120.0 2025-04-16
Ambeed
A1001752-250mg
4-Iodo-1H-pyrazol-1-ol
 87844-46-0 97%
250mg
 $182.0 2025-04-16
Ambeed
A1001752-1g
4-Iodo-1H-pyrazol-1-ol
 87844-46-0 97%
1g
 $448.0 2025-04-16
Aaron
AR004HOA-100mg
1H-Pyrazole, 1-hydroxy-4-iodo-
 87844-46-0 97%
100mg
 $126.00 2023-12-14
1PlusChem
1P004HFY-100mg
1H-Pyrazole, 1-hydroxy-4-iodo-
 87844-46-0 97%
100mg
 $95.00 2023-12-15
1PlusChem
1P004HFY-250mg
1H-Pyrazole, 1-hydroxy-4-iodo-
 87844-46-0 97%
250mg
 $107.00 2023-12-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1768769-1g
4-Iodo-1H-pyrazol-1-ol
 87844-46-0 98%
1g
 ￥2691.00 2024-04-27
eNovation Chemicals LLC
Y1214920-5g
4-iodo-1H-pyrazol-1-ol
 87844-46-0 95%
5g
 $1400 2025-02-19
eNovation Chemicals LLC
Y1214920-5g
4-iodo-1H-pyrazol-1-ol
 87844-46-0 95%
5g
 $1400 2025-02-28

1H-Pyrazole, 1-hydroxy-4-iodo- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:87844-46-0)1H-Pyrazole, 1-hydroxy-4-iodo-
Order Number:A1059612
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:52
Price ($):177.0/442.0
Email:sales@amadischem.com

1H-Pyrazole, 1-hydroxy-4-iodo- Related Literature

Related Categories

87844-46-0 (1H-Pyrazole, 1-hydroxy-4-iodo-) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:87844-46-0)1H-Pyrazole, 1-hydroxy-4-iodo-
A1059612
Purity:99%/99%
Quantity:250mg/1g
Price ($):177.0/442.0
Email